Cas no 1223042-89-4 (2-(1-methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 1223042-89-4
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 5460341
• PubChem ID: 31096014
• Update Time: 2025-05-30

2-(1-methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• Z18838126
• [2-(1-methylpyrrol-2-yl)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• 2-(1-Methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

• Inchi： 1S/C14H14N2O3S/c1-16-8-4-6-11(16)12(17)9-19-14(18)10-5-3-7-15-13(10)20-2/h3-8H,9H2,1-2H3
• InChI Key： BWEPORIKYIIDTF-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(C1=CC=CN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 364
• XLogP3: 2
• Topological Polar Surface Area: 86.5

Additional information on 2-(1-methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Compound Overview: 2-(1-methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 1223042-89-4)

The compound 2-(1-methyl-1H-pyrrol-2-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate, identified by the CAS registry number CAS No. 1223042-89-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, which include a pyrrole ring, a pyridine ring, and a methylsulfanyl group. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel drug delivery systems and bioactive molecules. The presence of the pyrrole ring, for instance, has been shown to enhance the molecule's ability to interact with biological systems, making it a promising candidate for drug design. Additionally, the methylsulfanyl group imparts sulfur-based reactivity, which can be exploited in various chemical transformations.

The synthesis of CAS No. 1223042-89 involves a multi-step process that typically includes coupling reactions, oxidation steps, and purification techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it valuable in the synthesis of bioactive agents. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant properties, which could lead to innovative therapeutic solutions.

Furthermore, the compound's stability under various conditions has been thoroughly investigated. Studies indicate that it exhibits good thermal stability and moderate solubility in common organic solvents, making it suitable for use in a wide range of chemical reactions. Its compatibility with different reaction conditions also enhances its utility in organic synthesis.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms and evaluating the compound's persistence in natural environments. These studies are essential for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, CAS No. 122304 represents a significant advancement in organic chemistry, offering numerous opportunities for innovation across various industries. Its unique structure, combined with its favorable chemical properties, positions it as a key player in the development of new materials and pharmaceutical agents.